Cas no 1210779-47-7 (2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide
• CAS No: 1210779-47-7
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5939508
• PubChem ID: 45554944
• Update Time: 2025-10-28

2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(thiophen-2-yl)propan-2-yl)acetamide
• F5831-2307
• VU0521957-1
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(thiophen-2-yl)propan-2-yl]acetamide
• AKOS024520200
• 1210779-47-7
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(1-thiophen-2-ylpropan-2-yl)acetamide

• Inchi： 1S/C13H16N2O3S/c1-9(7-10-3-2-6-19-10)14-11(16)8-15-12(17)4-5-13(15)18/h2-3,6,9H,4-5,7-8H2,1H3,(H,14,16)
• InChI Key： XGXUWPBOGCSDEV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide

Research Briefing on 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide (CAS: 1210779-47-7)

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide (CAS: 1210779-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine-2,5-dione and thiophene moieties, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide exhibits promising inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling. The compound's ability to chelate zinc ions in the active site of MMPs was identified as a key factor in its inhibitory potency. These findings suggest its potential as a lead compound for anti-metastatic drug development.

Further investigations into the pharmacokinetic properties of this molecule have revealed challenges related to its bioavailability. A recent preclinical study employed prodrug strategies to improve its solubility and membrane permeability, resulting in enhanced in vivo efficacy. The modified derivatives showed improved tissue distribution and reduced clearance rates, making them more suitable for therapeutic applications.

In addition to its direct biological activities, this compound has been utilized as a building block in the synthesis of more complex drug candidates. Its reactive succinimide ester group allows for efficient conjugation with various nucleophiles, enabling the creation of targeted drug delivery systems. Several research groups have reported its successful incorporation into antibody-drug conjugates (ADCs) for cancer therapy.

The safety profile of 2-(2,5-dioxopyrrolidin-1-yl)-N-1-(thiophen-2-yl)propan-2-ylacetamide has been evaluated in recent toxicological studies. While the compound shows acceptable cytotoxicity at therapeutic concentrations, researchers have noted the need for further optimization to minimize off-target effects. Structure-activity relationship (SAR) studies are currently underway to identify modifications that could enhance selectivity while maintaining potency.

Looking ahead, the versatility of this compound positions it as a valuable tool in medicinal chemistry research. Ongoing studies are exploring its potential in neurodegenerative diseases, where its ability to modulate protein-protein interactions may prove beneficial. The compound's CAS number (1210779-47-7) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.